Cas no 40319-46-8 (4-Chloro-2-methyl-3,5-dinitrobenzoic Acid)
40319-46-8 structure
Product Name:4-Chloro-2-methyl-3,5-dinitrobenzoic Acid
CAS No:40319-46-8
MF:C8H5ClN2O6
MW:260.588101148605
CID:2632183
PubChem ID:4459656
Update Time:2025-04-21
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-methyl-3,5-dinitrobenzoic Acid
- SCHEMBL6136028
- 40319-46-8
-
- Inchi: 1S/C8H5ClN2O6/c1-3-4(8(12)13)2-5(10(14)15)6(9)7(3)11(16)17/h2H,1H3,(H,12,13)
- InChI Key: SSDNJOGUSXPPFM-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(C(=O)O)=C(C)C=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 259.9836136g/mol
- Monoisotopic Mass: 259.9836136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 129Ų
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C482260-100mg |
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid |
40319-46-8 | 100mg |
$ 173.00 | 2023-09-08 | ||
| TRC | C482260-250mg |
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid |
40319-46-8 | 250mg |
$ 385.00 | 2023-09-08 | ||
| TRC | C482260-500mg |
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid |
40319-46-8 | 500mg |
$ 747.00 | 2023-09-08 | ||
| TRC | C482260-1g |
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid |
40319-46-8 | 1g |
$ 1000.00 | 2022-06-06 | ||
| TRC | C482260-1000mg |
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid |
40319-46-8 | 1g |
$1217.00 | 2023-05-18 |
4-Chloro-2-methyl-3,5-dinitrobenzoic Acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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